Cas no 113105-24-1 (2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI))

2-Pentenoic acid, 2-methyl-4-oxo-, (E)- (9CI) is an unsaturated keto acid with a defined (E)-configuration, offering utility as a versatile intermediate in organic synthesis. Its α,β-unsaturated carbonyl structure makes it suitable for Michael additions, cyclizations, and other conjugate addition reactions. The presence of both ketone and carboxylic acid functional groups allows for selective modifications, enabling applications in pharmaceutical and fine chemical synthesis. The (E)-stereochemistry ensures predictable reactivity in stereoselective transformations. This compound is typically used in research settings where controlled functionalization of unsaturated systems is required. Proper handling under inert conditions is recommended due to potential sensitivity to air and moisture.

2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI) structure

113105-24-1 structure

Product Name:2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI)

CAS No:113105-24-1

MF:C₆H₈O₃

MW:128.125922203064

CID:130051

PubChem ID:13820762

Update Time:2025-06-07

2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

- 2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI)
- (2E)-2-methyl-4-oxo-2-pentenoic acid
- 2-Pentenoic acid, 2-methyl-4-oxo-, (E)- (9CI)
- MFCD18834786
- SCHEMBL2728627
- F97038
- (E)-2-methyl-4-oxopent-2-enoic acid
- 113105-24-1
- SCHEMBL2728623
- Inchi： 1S/C6H8O3/c1-4(6(8)9)3-5(2)7/h3H,1-2H3,(H,8,9)/b4-3+
- InChI Key： YUICRCSHEOZHST-ONEGZZNKSA-N
- SMILES： OC(/C(/C)=C/C(C)=O)=O

Computed Properties

Exact Mass: 128.04734
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

2-Pentenoic acid,2-methyl-4-oxo-, (E)- (9CI) Pricemore >>

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